Cas no 2024875-36-1 (tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate
• CAS No: 2024875-36-1
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6049496
• PubChem ID: 165468021
• Update Time: 2025-05-20

tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2024875-36-1
• tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate
• EN300-797111

• Inchi： 1S/C14H21NO3/c1-5-8-11(16)14(9-6-7-10-14)15-12(17)18-13(2,3)4/h1H,6-10H2,2-4H3,(H,15,17)
• InChI Key： MPPHXFZDIKUBPY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(CC#C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate

tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate (CAS No. 2024875-36-1): A Comprehensive Overview

tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate (CAS No. 2024875-36-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate is composed of a tert-butyl carbamate group attached to a cyclopentyl ring, which is further substituted with a but-3-ynoyl moiety. This intricate arrangement of functional groups imparts the compound with distinct chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate in the context of protein-protein interactions and enzyme inhibition. Specifically, this compound has been shown to effectively modulate the activity of key enzymes involved in various physiological processes, such as inflammation and cell signaling pathways. These findings suggest that tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate could be a valuable tool in the development of targeted therapies for diseases characterized by dysregulated enzyme activity.

In addition to its enzymatic effects, tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The tert-butyl carbamate group in this compound can be designed to release the active moiety under specific conditions, thereby enhancing its therapeutic efficacy and reducing potential side effects.

The synthesis of tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate typically involves multi-step reactions, including the formation of the cyclopentyl ring and the subsequent attachment of the but-3-ynoyl and tert-butyl carbamate groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate has demonstrated significant potency in vitro and in vivo studies. For instance, it has been shown to inhibit the activity of specific kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, preliminary clinical trials have indicated that this compound exhibits favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity.

The safety profile of tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate is another critical aspect that has been extensively studied. Toxicological evaluations have revealed that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, tert-butyl N-[1-(but-3-ynoyl)cyclopentyl]carbamate (CAS No. 2024875-36-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this compound, further solidifying its importance in the field.